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Compound of Interest

Compound Name: Disperse Red 13

Cat. No.: B15557405

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Disperse
Red 13 in various organic solvents. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development and other fields where the
dissolution of this azo dye is critical.

Introduction to Disperse Red 13

Disperse Red 13, with the Colour Index number 11115, is a monoazo dye characterized by its
vibrant red hue. Chemically, it is known as 2-[4-[(2-chloro-4-nitrophenyl)azo]-N-
ethylphenylamino]ethanol. Its molecular structure plays a significant role in its solubility
characteristics, being sparingly soluble in water but showing an affinity for organic solvents.
This property is fundamental to its application in dyeing synthetic fibers like polyester, where it
forms a solid-solid solution within the polymer matrix.

Quantitative Solubility Data

While qualitative descriptions of Disperse Red 13's solubility in certain organic solvents are
available, comprehensive quantitative data in the public domain is limited. The following table
summarizes the available information. Further experimental determination is recommended for
precise quantitative values in specific applications.
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Solvent Chemical Class Temperature (°C) Solubility
Water Protic 25 11.51 pg/L[1]
Ethanol Protic Not Specified Soluble[2]
) N Soluble (deep red

Acetone Aprotic Not Specified )

solution)[2]
Benzene Aromatic Not Specified Soluble[2]

N N ] Solubility increases

Supercritical CO2 Supercritical Fluid 50-110

with density[3]

Note: The term "Soluble" indicates that the dye dissolves in the solvent, but specific
quantitative values (e.g., in g/L or mol/L) were not found in the reviewed literature. For critical
applications, it is imperative to determine the solubility experimentally under the specific
conditions of use.

Experimental Protocols for Solubility Determination

Two common and reliable methods for determining the solubility of dyes like Disperse Red 13
in organic solvents are the Gravimetric Method and UV-Vis Spectrophotometry.

Gravimetric Method

This method directly measures the mass of the solute that can dissolve in a specific volume of
solvent to form a saturated solution.

Objective: To determine the saturation solubility of Disperse Red 13 in an organic solvent at a
specified temperature.

Materials:
o Disperse Red 13 (high purity)
¢ Organic solvent of interest (analytical grade)

o Thermostatic shaker or magnetic stirrer with hotplate
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e Analytical balance (+ 0.0001 g)

¢ Glass vials with screw caps

e Volumetric flasks

o Pipettes

e Syringes and syringe filters (0.45 um, solvent-compatible)
e Drying oven

» Desiccator

Procedure:

o Preparation of Saturated Solution:

o

Add an excess amount of Disperse Red 13 to a glass vial.

o Accurately add a known volume of the organic solvent.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C).

o Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is
reached. It is advisable to perform a preliminary study to determine the time required to
reach equilibrium.

e Sample Filtration:

o Once equilibrium is reached, cease agitation and allow the vial to stand in the thermostatic
bath for at least 2 hours to allow undissolved solids to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed (to the
experimental temperature) syringe.
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o Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-
weighed, clean, and dry volumetric flask.

e Solvent Evaporation and Weighing:

o Evaporate the solvent from the volumetric flask using a gentle stream of nitrogen or by
placing it in a drying oven at a temperature that is sufficient to evaporate the solvent
without degrading the dye. A vacuum oven is recommended for heat-sensitive solvents.

o Once the solvent is completely evaporated, place the flask in a desiccator to cool to room
temperature.

o Weigh the flask containing the dried Disperse Red 13 residue.

o Repeat the drying and weighing steps until a constant mass is obtained.
Calculation of Solubility:
The solubility (S) in grams per liter (g/L) is calculated using the following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

UV-Vis Spectrophotometry Method

This method relies on the Beer-Lambert law, which states that the absorbance of a solution is
directly proportional to the concentration of the absorbing species.

Objective: To determine the saturation solubility of Disperse Red 13 in an organic solvent at a
specified temperature using UV-Vis spectrophotometry.

Materials:

Disperse Red 13 (high purity)

Organic solvent of interest (UV-grade)

UV-Vis spectrophotometer

Quartz cuvettes
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e Volumetric flasks and pipettes
e Analytical balance
e Thermostatic shaker
Procedure:
e Determination of Maximum Wavelength (Amax):
o Prepare a dilute solution of Disperse Red 13 in the chosen solvent.

o Scan the solution over a relevant wavelength range (e.g., 300-700 nm) to determine the
wavelength of maximum absorbance (Amax). For Disperse Red 13, the Amax is
approximately 503 nm.[4]

e Preparation of Calibration Curve:

[¢]

Prepare a stock solution of Disperse Red 13 of a known concentration in the selected

solvent.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations by serial dilution.

o Measure the absorbance of each standard solution at the predetermined Amax using the
pure solvent as a blank.

o Plot a graph of absorbance versus concentration to create a calibration curve. The plot
should be linear and pass through the origin. Determine the equation of the line (y = mx +
c), where 'm' is the slope (molar absorptivity if concentration is in mol/L).

e Preparation and Analysis of Saturated Solution:

o Prepare a saturated solution of Disperse Red 13 as described in the gravimetric method
(Section 3.1, step 1).

o Filter the saturated solution as described in the gravimetric method (Section 3.1, step 2).
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o Accurately dilute a known volume of the clear, saturated filtrate with the solvent to bring
the absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution at Amax.

Calculation of Solubility:

» Use the equation of the calibration curve to calculate the concentration of the diluted

solution.

o Calculate the concentration of the original saturated solution by multiplying the concentration

of the diluted solution by the dilution factor.

Experimental Workflow and Logical Relationships

The process of determining the solubility of Disperse Red 13 can be visualized as a logical
workflow. The following diagram illustrates the key steps and decisions involved in both the

gravimetric and UV-Vis spectrophotometry methods.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of Disperse Red 13.

This guide provides a foundational understanding of the solubility of Disperse Red 13 and the
methodologies for its determination. For precise and reliable data, it is crucial to perform these
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experiments with high-purity materials and calibrated equipment, adhering to good laboratory
practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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